Cas no 402-44-8 (1-Fluoro-4-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-4-(trifluoromethyl)benzene
• CAS No: 402-44-8
• MF: C₇H₄F₄
• MW: 164.100275993347
• MDL: MFCD00000399
• CID: 37265
• PubChem ID: 24851687
• Update Time: 2025-06-20

1-Fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(trifluoromethyl)benzene
• alpha,alpha,alpha-4-Tetrafluorotoluene
• 4-fluoro-α,α,α-trifluorotoluene
• 4-Fluorobenzotrifluoride
• p-Fluorobenzotrifluoride
• 1-Fluoro-4-trifluoromethylbenzene
• 4-(trifluoromethyl)-fluorobenzene
• 4-FLUORO TRIFLUOROTOLUENE
• 4-Fluorobenzotrifluo
• 4-FLUOROBENZOTRILFUORIDE
• 4-Fluorobezotrifluoride
• 4-fluoro-trifluoromethylbenzene
• 4-fluotobenzotrifluoride
• 4-tetrafluorotoluene
• p-fluoro(trifluoromethyl)benzene
• p-Fluorotrif
• α,α,α,4-Tetrafluorotoluene
• alpha,alpha,alpha,4-tetrafluorotoluene
• 1-(trifluoromethyl)-4-fluorobenzene
• NCIOpen2_001285
• NSC88289
• FT-0618515
• Toluene, p,alpha,alpha,alpha-tetrafluoro-
• p-Fluorotrifluoromethylbenzene
• p,.alpha.,.alpha.,.alpha.-Tetrafluorotoluene
• 1-fluoro-4-trifluoromethyl-benzene
• fluoro-4-(trifluoromethyl)benzene
• p-fluoro-benzotrifluoride
• 402-44-8
• 4-trifluoromethylfluorobenzene
• alpha,alpha,alpha,p-Tetrafluorotoluene
• 4-trifluoromethyl-1-fluorobenzene
• p-(Trifluoromethyl)fluorobenzene
• MFCD00000399
• SCHEMBL168026
• .alpha.,.alpha.,p-Tetrafluorotoluene
• Toluene, p,.alpha.,.alpha.,.alpha.-tetrafluoro-
• 4-fluoro benzotrifluoride
• AC-11404
• NSC 88289
• AMY5192
• NSC-88289
• InChI=1/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4
• 4-Flourobenzotrifluoride
• 4-fluoro-benzotrifluoride
• D90667
• AKOS006222985
• EN300-64689
• CS-W010841
• .alpha.,.alpha.,.alpha.,p-Tetrafluorotoluene
• DTXSID5059951
• 4-Fluorobenzotrifluoride, 98%
• 1-fluoro-4-trifluoromethyl benzene
• Benzene, 1-fluoro-4-(trifluoromethyl)-
• F0357
• W-106374
• 1-fluoro-4-(trifluoromethyl)-benzene
• 4-fluorobenzo-trifluoride
• p,.alpha.,.alpha.-Tetrafluorotoluene
• F8881-5159
• EINECS 206-944-1
• C7H4F4
• NS00043201
• 4-Fluorobezotrifluoride,99%
• alpha,alpha,alpha,4-Tetrafluorotoluene; 1-Fluoro-4-(trifluoromethyl)benzene
• DTXCID4039732

• MDL： MFCD00000399
• Inchi： 1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
• InChI Key： UNNNAIWPDLRVRN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)F)(F)F
• BRN： 1909390

Computed Properties

• Exact Mass: 164.02500
• Monoisotopic Mass: 164.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.293 g/mL at 25 °C(lit.)
• Melting Point: −42-−41.7 °C (lit.)
• Boiling Point: 103°C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.401(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 2.84450
• Solubility: Not available

1-Fluoro-4-(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S33-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides